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Compound of Interest

Compound Name: 3-Methylbenzamide

Cat. No.: B1583426

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methylbenzamide, also known as m-toluamide, is an organic compound belonging to the
benzamide class. It serves as a crucial intermediate in the synthesis of various organic
molecules, including pharmaceuticals and agrochemicals. Notably, it is a precursor to the
widely used insect repellent N,N-diethyl-3-methylbenzamide (DEET). This technical guide
provides a comprehensive overview of the chemical properties, structure, and relevant
experimental protocols for 3-Methylbenzamide.

Chemical Structure and Identification

The structure of 3-Methylbenzamide consists of a benzene ring substituted with a methyl
group at the meta-position (C3) and a carboxamide group at the C1 position.
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Identifier Value

IUPAC Name 3-methylbenzamide[1]

Synonyms m-Toluamide, m-Methylbenzamide[2][3]
CAS Number 618-47-3[1]

Molecular Formula CsHoNOJ1]

SMILES Cclccec(cl)C(N)=0
nChi 1S/C8HINO/c1-6-3-2-4-7(5-6)8(9)10/h2-
n
5H,1H3,(H2,9,10)
InChl Key WGRPQCFFBRDZFV-UHFFFAQYSA-N

Physicochemical Properties

A summary of the key physicochemical properties of 3-Methylbenzamide is presented in the

table below. These properties are essential for its handling, purification, and application in

chemical synthesis.

Property Value

Molecular Weight 135.16 g/mol

Appearance White crystal or crystalline powder

Melting Point 94-96 °C

Boiling Point ~305 °C[4]

Density 1.1031 g/cm3 (rough estimate)[3]

Solubility Soluble in polar soll\./en.ts like alcohols and
ketones; low solubility in water.[4]

pKa 16.11 + 0.50 (Predicted)[3]

LogP (Octanol/Water)

2.12[5]
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Experimental Protocols

Synthesis of 3-Methylbenzamide from 3-Methylbenzoyl
Chloride

This protocol describes a common laboratory method for the synthesis of 3-Methylbenzamide
via the acylation of ammonia with 3-methylbenzoyl chloride.

Materials:

3-Methylbenzoyl chloride

o Ammonium hydroxide (concentrated solution)

¢ Dichloromethane (DCM)

e Sodium bicarbonate (NaHCO3) solution (saturated)
e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

e Round-bottom flask

e Stirring bar

e Separatory funnel

o Beakers and Erlenmeyer flasks

e Rotary evaporator

Filtration apparatus
Procedure:

 In a round-bottom flask equipped with a stirring bar, dissolve 3-methylbenzoyl chloride in
dichloromethane.
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e Cool the solution in an ice bath.

e Slowly add an excess of concentrated ammonium hydroxide solution to the cooled, stirring
solution of 3-methylbenzoyl chloride. A white precipitate of 3-Methylbenzamide will form.

» Continue stirring the reaction mixture at room temperature for 1-2 hours to ensure the
completion of the reaction.

o Transfer the reaction mixture to a separatory funnel.

o Wash the organic layer sequentially with a saturated sodium bicarbonate solution and then
with brine.

e Dry the organic layer over anhydrous magnesium sulfate.
« Filter the drying agent and collect the filtrate.

» Remove the dichloromethane solvent using a rotary evaporator to yield the crude 3-
Methylbenzamide.

e The crude product can be further purified by recrystallization from a suitable solvent system
(e.g., ethanol/water) to obtain a pure white solid.

Analytical Characterization: High-Performance Liquid
Chromatography (HPLC)

This protocol provides a general method for the purity analysis of 3-Methylbenzamide using
reverse-phase HPLC.

Instrumentation:

e HPLC system with a UV detector

e C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 um particle size)
» Data acquisition software

Reagents:
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Acetonitrile (HPLC grade)

Water (HPLC grade)

3-Methylbenzamide reference standard

Chromatographic Conditions:

Mobile Phase: A gradient or isocratic mixture of acetonitrile and water. A typical starting point
is a 50:50 (v/v) mixture.

Flow Rate: 1.0 mL/min
Column Temperature: 30 °C
Detection Wavelength: 254 nm

Injection Volume: 10 pL

Procedure:

Prepare a stock solution of the 3-Methylbenzamide reference standard in the mobile phase
(e.g., 1 mg/mL).

Prepare the sample solution by dissolving a known amount of the synthesized 3-
Methylbenzamide in the mobile phase to a similar concentration.

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
Inject the standard solution to determine the retention time of 3-Methylbenzamide.

Inject the sample solution to analyze its purity. The purity can be determined by the area
percentage of the main peak.

Biological Activity

While 3-Methylbenzamide itself is primarily used as a chemical intermediate, some studies

have suggested potential biological activities. It has been shown to cause a decrease in blood
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pressure and viscosity, as well as an increase in blood flow to the testes.[6] Additionally, it has
been found to inhibit the enzyme that catalyzes the conversion of tyrosine to dopamine,
suggesting a potential, though not yet established, therapeutic role in conditions like
Parkinson's disease with mild symptoms.[6] It is important to note that derivatives of 3-
Methylbenzamide, such as N,N-diethyl-3-methylbenzamide (DEET), have well-documented
biological activity as insect repellents.

Visualizations
Chemical Structure of 3-Methylbenzamide

Caption: 2D chemical structure of 3-Methylbenzamide.

Experimental Workflow: Synthesis of 3-
Methylbenzamidedot

// Nodes start [label="Start: Dissolve 3-Methylbenzoyl\nChloride in DCM", shape=ellipse,
fillcolor="#34A853", fontcolor="#FFFFFF"]; stepl [label="Cool solution in ice bath"]; step2
[label="Slowly add concentrated\nAmmonium Hydroxide"]; step3 [label="Stir at room
temperature\nfor 1-2 hours"]; step4 [label="Transfer to separatory funnel"]; step5 [label="Wash
with saturated NaHCOs\nand then brine"]; step6 [label="Dry organic layer with MgSQOa4"]; step7
[label="Filter and collect filtrate"]; step8 [label="Remove solvent via\nrotary evaporation"]; step9
[label="Purify by recrystallization"]; end [label="End: Pure 3-Methylbenzamide", shape=ellipse,
fillcolor="#EA4335", fontcolor="#FFFFFF"];

I/l Edges start -> stepl; stepl -> step2; step2 -> step3; step3 -> step4; step4 -> step5; step5 ->
step6; step6 -> step7; step7 -> step8; step8 -> step9; step9 -> end; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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